N-(5-chloro-2-methoxyphenyl)-4-((4-cyclopropylthiazol-2-yl)methoxy)benzamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzamide
• InChI: InChI=1S/C21H19ClN2O3S/c1-26-19-9-6-15(22)10-17(19)24-21(25)14-4-7-16(8-5-14)27-11-20-23-18(12-28-20)13-2-3-13/h4-10,12-13H,2-3,11H2,1H3,(H,24,25)
• InChI Key: FQAQLZFKGURAED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)OCC3=NC(=CS3)C4CC4
• Molecular Formula: C21H19ClN2O3S
• Molecular Weight: 414.9 g/mol
• CAS No.: 1251622-37-3

Description

N-(5-chloro-2-methoxyphenyl)-4-((4-cyclopropylthiazol-2-yl)methoxy)benzamide is a useful research compound. Its molecular formula is C21H19ClN2O3S and its molecular weight is 414.9. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Derivative Studies :

  • Synthesis of Gefitinib: Involves the conversion of related compounds through catalysis and rearrangement processes (Jin et al., 2005).
  • Synthesis and pharmacological properties of benzamide derivatives: Exploration of benzamide derivatives, including similar compounds, for neuroleptic activity (Iwanami et al., 1981).
  • Design and synthesis of orally active benzamide derivatives as potent serotonin 4 receptor agonists: Development of benzamide derivatives similar to the compound (Sonda et al., 2003).

• Bioanalytical and Biophysical Research :

  • Fluorescence enhancement of Er3+ ion by Glibenclamide: Investigates the use of similar compounds in fluorescence-based probes and their interaction with lanthanides (Faridbod et al., 2009).
  • Quantitative analysis in biological matrices: Development of analytical methods for quantifying similar compounds in mouse plasma and whole blood (Zalavadia, 2016).

• Therapeutic Research and Potential Uses :

  • Exploring potential neuroleptic properties: Studying the effects of similar benzamide derivatives on dopamine receptors (Usuda et al., 2004).
  • Investigation into antinociceptive properties: Understanding the role of serotonin receptors in pain modulation using similar compounds (Jeong et al., 2004).

• Pharmacokinetic and Pharmacodynamic Studies :

  • Investigating the effects on serum prolactin levels: Studying how similar compounds interact with dopamine receptors and influence hormone levels (Meltzer et al., 1983).